(7-Methoxy-1-benzofuran-3-yl)acetonitrile

• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 2-(7-methoxy-1-benzofuran-3-yl)acetonitrile
• InChI: InChI=1S/C11H9NO2/c1-13-10-4-2-3-9-8(5-6-12)7-14-11(9)10/h2-4,7H,5H2,1H3
• InChI Key: HEGOPTQWHGBOHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC=C2CC#N

Description

(7-Methoxy-1-benzofuran-3-yl)acetonitrile is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The solution of 7-methoxy-1-benzofuran-3(2H)-one (reference) (7.5 g, 0.046 mol), cyanoacetic acid (19.55 g, 0.23 mol) and ammonium acetate (7.08 g, 0.092 mol) in xylene was refluxed for 16-18 h. using dean stark apparatus. Xylene was removed under diminished pressure. Brown black residue was taken in ethyl acetate, washed with water and concentrated. On purification on silica gel it yielded (7-methoxy-1-benzofuran-3-yl)acetonitrile (30%).